Cas no 2095409-23-5 (6-[(tert-butoxy)carbonyl]-6-azabicyclo[3.2.1]octane-8-carboxylic acid)

• Product Name: 6-[(tert-butoxy)carbonyl]-6-azabicyclo[3.2.1]octane-8-carboxylic acid
• CAS No: 2095409-23-5
• MF: C₁₃H₂₁NO₄
• MW: 255.31014418602
• CID: 4637590
• Update Time: 2025-09-28

6-[(tert-butoxy)carbonyl]-6-azabicyclo[3.2.1]octane-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-[(tert-butoxy)carbonyl]-6-azabicyclo[3.2.1]octane-8-carboxylic acid

• Inchi： 1S/C13H21NO4/c1-13(2,3)18-12(17)14-7-8-5-4-6-9(14)10(8)11(15)16/h8-10H,4-7H2,1-3H3,(H,15,16)
• InChI Key： KMCBKRYBWQPIIY-UHFFFAOYSA-N
• SMILES： C12C(C(O)=O)C(N(C(OC(C)(C)C)=O)C1)CCC2

Additional information on 6-[(tert-butoxy)carbonyl]-6-azabicyclo[3.2.1]octane-8-carboxylic acid

Professional Introduction to 6-[(tert-butoxy)carbonyl]-6-azabicyclo[3.2.1]octane-8-carboxylic Acid (CAS No. 2095409-23-5)

6-[(tert-butoxy)carbonyl]-6-azabicyclo[3.2.1]octane-8-carboxylic acid, identified by its CAS number 2095409-23-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of bicyclic amines, characterized by its complex three-dimensional structure, which includes a nitrogen-containing heterocycle embedded within a rigid bicyclic framework. The presence of multiple functional groups, such as the tert-butoxycarbonyl (Boc) protecting group and a carboxylic acid moiety, makes this molecule a versatile intermediate in synthetic chemistry and drug development.

The structure of 6-[(tert-butoxy)carbonyl]-6-azabicyclo[3.2.1]octane-8-carboxylic acid is highly intriguing due to its unique stereochemistry and the potential for diverse biological activities. The bicyclo[3.2.1]octane scaffold is known for its stability and rigidity, which can be advantageous in designing molecules with specific binding properties. The nitrogen atom in the azabicyclo[3.2.1]octane ring can serve as a hydrogen bond acceptor or participate in coordination interactions, making it a valuable feature for drug-like molecules.

In recent years, there has been growing interest in the development of novel pharmacophores based on bicyclic structures due to their potential to exhibit improved pharmacokinetic properties, such as enhanced solubility and metabolic stability. The Boc group attached to the compound plays a crucial role in protecting the amine function during synthetic procedures, allowing for selective modifications at other positions without unwanted side reactions. This protective group is commonly employed in peptide synthesis and other applications where controlled reactivity is essential.

The carboxylic acid moiety at the 8-position of the molecule provides an additional site for functionalization, enabling further derivatization into esters, amides, or other pharmacologically relevant derivatives. This flexibility makes 6-[(tert-butoxy)carbonyl]-6-azabicyclo[3.2.1]octane-8-carboxylic acid a valuable building block for medicinal chemists seeking to explore new chemical space.

Recent studies have highlighted the importance of bicyclic amines in drug discovery, particularly for their ability to mimic natural product scaffolds and exhibit potent biological activity. For instance, derivatives of azabicyclo[3.2.1]octanes have shown promise as kinase inhibitors, G protein-coupled receptor (GPCR) modulators, and antimicrobial agents. The unique conformational constraints imposed by the bicyclic system often lead to high binding affinity and selectivity, which are critical factors in drug design.

The synthetic utility of 6-[(tert-butoxy)carbonyl]-6-azabicyclo[3.2.1]octane-8-carboxylic acid has been explored in several research publications, demonstrating its potential as a precursor for more complex molecules. One notable application involves its use in the synthesis of peptidomimetics, where the Boc group can be removed under acidic conditions to reveal the free amine, allowing for subsequent coupling with other amino acids or fragments via peptide coupling reagents.

In addition to its role in peptidomimetic synthesis, this compound has been investigated as a component in fragment-based drug discovery programs. Fragment-based approaches rely on identifying small molecular fragments that bind to biological targets with moderate affinity and then using these fragments as starting points for structure-based drug design. The rigid bicyclic core of 6-[(tert-butoxy)carbonyl]-6-azabicyclo[3.2.1]octane-8-carboxylic acid makes it an attractive candidate for generating hits with high binding specificity.

The pharmacological potential of derivatives derived from this compound has also been explored through computational modeling and experimental screening. Virtual screening techniques have been employed to identify possible binding poses of analogs within target proteins, while high-throughput screening (HTS) methods have been used to assess their biological activity against various disease-related targets.

One particularly interesting area of research involves the use of bicyclic amines as scaffolds for developing antiviral agents. The unique structural features of these compounds can be exploited to interfere with viral replication cycles or inhibit interaction between viruses and host cells. For example, certain derivatives have demonstrated inhibitory effects against enzymes critical for viral replication, highlighting their therapeutic potential.

The chemical modifications possible on 6-[(tert-butoxy)carbonyl]-6-azabicyclo[3.2.1]octane-8-carboxylic acid offer a rich palette for medicinal chemists to explore new chemical entities (NCEs). By introducing various substituents at different positions on the molecule, researchers can fine-tune its physicochemical properties and biological activity to meet specific therapeutic requirements.

In conclusion, 6-[(tert-butoxy)carbonyl]-6-azabicyclo[3.2.1]octane-8-carboxylic acid (CAS No.2095409-23-5) represents an exciting opportunity for innovation in pharmaceutical chemistry and drug development.This compound combines structural complexity with synthetic versatility, making it a valuable tool for exploring new pharmacological space.The ongoing research into its derivatives continues to uncover novel applications across multiple therapeutic areas.